1-[4-(2,6-dichlorophenoxy)butyl]piperidine oxalate

• IUPAC Name: 1-[4-(2,6-dichlorophenoxy)butyl]piperidine;oxalic acid
• InChI: InChI=1S/C15H21Cl2NO.C2H2O4/c16-13-7-6-8-14(17)15(13)19-12-5-4-11-18-9-2-1-3-10-18;3-1(4)2(5)6/h6-8H,1-5,9-12H2;(H,3,4)(H,5,6)
• InChI Key: OGYAKXVPMZOJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCCOC2=C(C=CC=C2Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C17H23Cl2NO5
• Molecular Weight: 392.3 g/mol

Description

1-[4-(2,6-dichlorophenoxy)butyl]piperidine oxalate, commonly known as DSP-4, is a selective neurotoxin that has been extensively used in scientific research to study the noradrenergic system. DSP-4 selectively destroys noradrenergic neurons, making it a valuable tool for studying the role of the noradrenergic system in various physiological and pathological conditions.

Mechanism of Action

DSP-4 selectively destroys noradrenergic neurons by entering the neurons through the noradrenaline transporter and causing oxidative damage to the neurons. This leads to a decrease in noradrenaline levels in the brain, which can have various physiological and pathological effects.
Biochemical and Physiological Effects:
The destruction of noradrenergic neurons by DSP-4 leads to a decrease in noradrenaline levels in the brain, which can have various physiological and pathological effects. These effects include changes in behavior, cognition, and cardiovascular function.

Advantages and Limitations for Lab Experiments

One advantage of using DSP-4 in lab experiments is its selectivity for noradrenergic neurons, which allows for specific manipulation of the noradrenergic system. However, one limitation is that the destruction of noradrenergic neurons is irreversible, making it difficult to study the effects of noradrenaline depletion over a longer period of time.

Future Directions

1. Investigating the role of the noradrenergic system in addiction and substance abuse.
2. Studying the effects of noradrenaline depletion on cognitive function in aging and neurodegenerative diseases.
3. Developing new neuroprotective strategies to prevent the neurotoxic effects of DSP-4.
4. Exploring the potential therapeutic uses of DSP-4 in the treatment of certain psychiatric and neurological disorders.

Synthesis Methods

DSP-4 can be synthesized by the reaction of 4-(2,6-dichlorophenoxy)butyryl chloride with piperidine in the presence of a base, followed by reaction with oxalic acid to form the oxalate salt of DSP-4.

Scientific Research Applications

DSP-4 has been widely used in scientific research to study the noradrenergic system. It has been used to investigate the role of the noradrenergic system in various physiological and pathological conditions, including stress, anxiety, depression, attention deficit hyperactivity disorder (ADHD), Parkinson's disease, and Alzheimer's disease.